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Compound of Interest

Compound Name: Latisxanthone C

Cat. No.: B161215

Disclaimer: No specific Safety Data Sheet (SDS) for Latisxanthone C is readily available. The
following guidelines are based on the safety information for the parent compound, xanthone,
and general best practices for the disposal of hazardous laboratory chemicals. It is imperative
to treat Latisxanthone C as a potentially hazardous substance and to consult with your
institution's Environmental Health and Safety (EHS) department for specific disposal protocols.

The proper disposal of Latisxanthone C is critical to ensure the safety of laboratory personnel
and to prevent environmental contamination. This guide provides a comprehensive overview of
the recommended procedures for handling and disposing of this compound.

Chemical and Physical Properties

As data for Latisxanthone C is limited, the properties of the related compound, xanthone, are
provided below for reference. These values should be used as a conservative estimate of the
properties of Latisxanthone C.
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Property Value

Molecular Formula C13Hs02

Molecular Weight 196.2 g/mol

Appearance Beige solid powder

Melting Point 174 -176 °C

Boiling Point 349 - 350 °C

Solubility Insoluble in water. Soluble in chloroform.
Stability Stable under normal conditions.
Incompatible Materials Strong oxidizing agents.[1]

Experimental Protocols for Disposal

The disposal of Latisxanthone C should be managed as a hazardous waste stream. The
following step-by-step protocol outlines the necessary procedures for its safe disposal.

Step 1: Waste Identification and Segregation

o Characterization: Treat all Latisxanthone C waste, including pure compound, contaminated
labware (e.g., vials, pipette tips, gloves), and solutions, as hazardous chemical waste.

e Segregation: Do not mix Latisxanthone C waste with other waste streams unless explicitly
permitted by your institution's EHS guidelines. Keep it separate from non-hazardous trash
and other chemical waste to prevent unintended reactions.

Step 2: Waste Collection and Storage

» Container Selection: Use a designated, leak-proof, and chemically compatible container for
collecting Latisxanthone C waste. A high-density polyethylene (HDPE) or glass container
with a secure screw-top cap is recommended.

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "Latisxanthone C," and the approximate concentration and quantity. Include
the date when the waste was first added to the container.
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o Storage: Store the waste container in a designated satellite accumulation area (SAA) within
the laboratory. The SAA should be a well-ventilated area, away from sources of ignition and
incompatible materials. Ensure the container is kept closed at all times, except when adding
waste.

Step 3: Disposal Procedure

o Contact EHS: Once the waste container is full or has been in storage for the maximum
allowable time (per your institution's policy), contact your Environmental Health and Safety
department to arrange for a pickup.

o Documentation: Complete any required waste disposal forms or manifests as instructed by
your EHS department. Provide accurate information about the waste composition and
guantity.

o Professional Disposal: Latisxanthone C waste must be disposed of through a licensed
hazardous waste disposal contractor. Do not attempt to dispose of this chemical down the
drain or in the regular trash.

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision points and procedural flow for the proper
disposal of Latisxanthone C.

Caption: Latisxanthone C Disposal Workflow

This procedural flowchart outlines the necessary steps for the safe and compliant disposal of
Latisxanthone C waste in a laboratory setting. By adhering to these guidelines, researchers
and drug development professionals can minimize risks and ensure responsible chemical
waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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